5-(4-Chloro-phenyl)-2,4-dihydro-pyrazol-3-one
Overview
Description
5-(4-Chloro-phenyl)-2,4-dihydro-pyrazol-3-one, commonly known as CPP, is a chemical compound that has gained significant attention in the field of scientific research. CPP is a pyrazolone derivative that has been found to exhibit a range of biological activities, making it a promising candidate for further investigation. In
Mechanism of Action
The mechanism of action of CPP is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are lipid compounds that play a role in inflammation, pain, and fever. By inhibiting COX-2, CPP may reduce the production of prostaglandins, leading to its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects:
CPP has been shown to reduce inflammation and pain in various animal models, including rats and mice. It has also been found to reduce fever in rats. CPP has been investigated for its potential as a neuroprotective agent, with some studies suggesting that it may protect against neuronal damage in the brain. Additionally, CPP has been investigated for its potential as an inhibitor of cancer cell growth, with some studies suggesting that it may induce apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
CPP has several advantages for lab experiments, including its low toxicity and high solubility in water. However, it also has some limitations, including its relatively low potency compared to other anti-inflammatory drugs and its limited bioavailability.
Future Directions
There are several future directions for research on CPP. One area of interest is its potential as a neuroprotective agent, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as an inhibitor of cancer cell growth, with further studies needed to determine its efficacy and safety in this context. Additionally, further studies are needed to investigate the mechanism of action of CPP and to identify any potential side effects or limitations of its use.
Scientific Research Applications
CPP has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. It has also been investigated for its potential as a neuroprotective agent and as an inhibitor of cancer cell growth. CPP has been used in various in vitro and in vivo studies to investigate its potential therapeutic applications.
Properties
IUPAC Name |
3-(4-chlorophenyl)-1,4-dihydropyrazol-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c10-7-3-1-6(2-4-7)8-5-9(13)12-11-8/h1-4H,5H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHTDROBHTXFJCI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NNC1=O)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70406515 | |
Record name | 5-(4-Chloro-phenyl)-2,4-dihydro-pyrazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70406515 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59719-19-6 | |
Record name | 5-(4-Chloro-phenyl)-2,4-dihydro-pyrazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70406515 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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